1-(3-Chloro-4-methoxyphenyl)-4-[(2-fluorophenyl)methyl]pyrazine-2,3-dione

• IUPAC Name: 1-(3-chloro-4-methoxyphenyl)-4-[(2-fluorophenyl)methyl]pyrazine-2,3-dione
• InChI: InChI=1S/C18H14ClFN2O3/c1-25-16-7-6-13(10-14(16)19)22-9-8-21(17(23)18(22)24)11-12-4-2-3-5-15(12)20/h2-10H,11H2,1H3
• InChI Key: BGRHWRCYTIYNDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C=CN(C(=O)C2=O)CC3=CC=CC=C3F)Cl
• Molecular Formula: C18H14ClFN2O3
• Molecular Weight: 360.8 g/mol

Description

1-(3-Chloro-4-methoxyphenyl)-4-[(2-fluorophenyl)methyl]pyrazine-2,3-dione, also known as CFMP, is a synthetic compound that belongs to the pyrazine family. It is a potential drug candidate that has been studied for its various biological activities.

Scientific Research Applications

Synthesis and Photophysical Properties

The synthesis and study of pyrazine-based push-pull chromophores, including compounds structurally related to 1-(3-Chloro-4-methoxyphenyl)-4-[(2-fluorophenyl)methyl]pyrazine-2,3-dione, reveal their potential in photophysical applications. These chromophores, developed through Knoevenagel condensation and palladium-catalyzed cross-coupling reactions, exhibit strong emission solvatochromism indicative of intramolecular charge transfer (ICT) capabilities. This suggests their utility in fluorescent probes and organic electronics due to their highly polar emitting state and the tunability of their optical properties (Hoffert et al., 2017).

Potential in Medicinal Chemistry

The design and synthesis of fluorinated pyrazoles, closely related to the chemical structure , underscore the importance of such compounds in medicinal chemistry. These molecules serve as versatile building blocks, enabling the development of new therapeutic agents due to their structural diversity and functional group compatibility. The synthesis approach for 3-amino-4-fluoropyrazoles illustrates the strategic introduction of fluorine atoms to enhance the pharmacokinetic properties of potential drug candidates, offering a pathway for the creation of novel treatments (Surmont et al., 2011).

Antimicrobial and Anti-inflammatory Agents

Research into novel pyrazole, isoxazole, and benzodiazepine derivatives bearing an aryl sulfonate moiety demonstrates the antimicrobial and anti-inflammatory potential of compounds with a core structure similar to 1-(3-Chloro-4-methoxyphenyl)-4-[(2-fluorophenyl)methyl]pyrazine-2,3-dione. These studies provide a foundation for the development of new therapeutic agents targeting bacterial infections and inflammation, highlighting the broader applicability of such chemical frameworks in addressing various health conditions (Kendre et al., 2015).